Cas no 63226-45-9 (1,2,3-Benzothiadiazole, 6-propoxy-)

• Product Name: 1,2,3-Benzothiadiazole, 6-propoxy-
• CAS No: 63226-45-9
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 390322
• PubChem ID: 71373156
• Update Time: 2025-04-19

1,2,3-Benzothiadiazole, 6-propoxy- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Benzothiadiazole, 6-propoxy-
• 6-propoxy-1,2,3-benzothiadiazole
• 63226-45-9
• DTXSID70795991

• Inchi： 1S/C9H10N2OS/c1-2-5-12-7-3-4-8-9(6-7)13-11-10-8/h3-4,6H,2,5H2,1H3
• InChI Key： IZCUWYVPFJJMCF-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=C(C=2)OCCC)N=N1

Computed Properties

• Exact Mass: 194.05138412g/mol
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.2Ų